Cas no 88967-08-2 (Benzenamine, N-(1H-indol-2-ylmethylene)-)

• Product name: Benzenamine, N-(1H-indol-2-ylmethylene)-
• CAS No: 88967-08-2
• MF: C₁₅H₁₂N₂
• MW: 220.269183158875
• CID: 617797
• PubChem ID: 135547024

Benzenamine, N-(1H-indol-2-ylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1H-indol-2-ylmethylene)-
• N-(indol-2-ylidenemethyl)aniline
• N-[(2H-Indol-2-ylidene)methyl]aniline
• 88967-08-2
• [(phenylimino)methyl]indole
• SCHEMBL14337328
• DTXSID20633490

• Inchi： InChI=1S/C15H12N2/c1-2-7-13(8-3-1)16-11-14-10-12-6-4-5-9-15(12)17-14/h1-11,17H
• InChI Key： FMIKPZPXOAHYMT-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N=CC2=CC3=CC=CC=C3N2

Computed Properties

• Exact Mass: 220.100048391g/mol
• Monoisotopic Mass: 220.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles